{[4-(2-chlorophenyl)-5-(isopropoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid

• IUPAC Name: 2-[[4-(2-chlorophenyl)-5-(propan-2-yloxymethyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C14H16ClN3O3S/c1-9(2)21-7-12-16-17-14(22-8-13(19)20)18(12)11-6-4-3-5-10(11)15/h3-6,9H,7-8H2,1-2H3,(H,19,20)
• InChI Key: LDLSCVGYMGZLGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1=NN=C(N1C2=CC=CC=C2Cl)SCC(=O)O
• Molecular Formula: C14H16ClN3O3S
• Molecular Weight: 341.8 g/mol

Description

{[4-(2-chlorophenyl)-5-(isopropoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thioacetic acid derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of {[4-(2-chlorophenyl)-5-(isopropoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of specific enzymes or proteins. For instance, the compound has been found to inhibit the activity of DNA gyrase, an enzyme involved in bacterial DNA replication. It has also been shown to inhibit the activity of cyclooxygenase, an enzyme involved in the synthesis of prostaglandins.
Biochemical and Physiological Effects:
The {[4-(2-chlorophenyl)-5-(isopropoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The compound has also been found to possess antitumor activity by inducing apoptosis in cancer cells. Additionally, it has been shown to exhibit anti-inflammatory and analgesic properties by reducing the production of pro-inflammatory cytokines and prostaglandins.

Advantages and Limitations for Lab Experiments

The {[4-(2-chlorophenyl)-5-(isopropoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid has several advantages for lab experiments. It is a stable and relatively easy to synthesize compound. It also exhibits a wide range of pharmacological activities, making it a versatile tool for studying various biological processes. However, the compound has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on {[4-(2-chlorophenyl)-5-(isopropoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid. One area of interest is the development of new derivatives with improved pharmacological properties. Another area of research is the investigation of the compound's potential as a therapeutic agent for various diseases, including cancer, bacterial and fungal infections, and inflammation. Additionally, further studies are needed to elucidate the exact mechanism of action of the compound and its potential side effects.

Scientific Research Applications

The {[4-(2-chlorophenyl)-5-(isopropoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit antibacterial, antifungal, antitumor, and antiviral activities. The compound has also been shown to possess anti-inflammatory and analgesic properties.